Cas no 122641-55-8 (2,3-bis(2-methyl-1-benzothiophen-3-yl)but-2-enedinitrile)

2,3-bis(2-methyl-1-benzothiophen-3-yl)but-2-enedinitrile structure
122641-55-8 structure
Product Name:2,3-bis(2-methyl-1-benzothiophen-3-yl)but-2-enedinitrile
CAS No:122641-55-8
MF:C22H14N2S2
MW:370.489962100983
CID:2618069
PubChem ID:53933341
Update Time:2025-04-21

2,3-bis(2-methyl-1-benzothiophen-3-yl)but-2-enedinitrile Chemical and Physical Properties

Names and Identifiers

    • 2,3-bis(2-methyl-1-benzothiophen-3-yl)but-2-enedinitrile
    • DTXCID70658532
    • DTXSID00707784
    • 122641-55-8
    • SCHEMBL3850152
    • 1,2-dicyano-1,2-bis(2-methyl-1-benzothiophen-3-yl)ethene
    • Inchi: 1S/C22H14N2S2/c1-13-21(15-7-3-5-9-19(15)25-13)17(11-23)18(12-24)22-14(2)26-20-10-6-4-8-16(20)22/h3-10H,1-2H3
    • InChI Key: ISQLDCLNIPSOCO-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(=C1C)C(C#N)=C(C#N)C1=C(C)SC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 370.05984080Da
  • Monoisotopic Mass: 370.05984080Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 623
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 6
  • Topological Polar Surface Area: 104Ų
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